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Compound of Interest

Compound Name: Yixingensin

CAS No.: 158642-42-3

Cat. No.: B1181414

Get Quote

Executive Summary: Compound Identity & Critical
Properties
Yixingensin is a flavonoid glycoside, specifically Ombuin-3-O-β-D-glucopyranoside.[1] Its

structural integrity relies heavily on the stability of its glycosidic bond and the protection of its

free phenolic hydroxyl groups.
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Property Specification

CAS Number 158642-42-3

Chemical Name Ombuin-3-O-β-D-glucoside

Molecular Formula C₂₃H₂₄O₁₂

Molecular Weight 492.43 Da

Core Structure
7,4'-Dimethylquercetin backbone with a glucose

moiety at C-3

Critical Vulnerabilities
Hydrolysis (Acid/Enzyme), Photo-oxidation,

Hygroscopicity

Part 1: Core Storage Directives (The Golden Rules)
To maintain >98% purity over long-term storage, adherence to the following environmental

controls is mandatory.

1. Thermal Management
Solid State: Store at -20°C or below. At this temperature, thermodynamic degradation rates

(decarboxylation or deglycosylation) are kinetically arrested.

Solution State: Solutions are inherently unstable.

Short-term (Hours): Keep on ice (4°C).

Medium-term (Days): Store at -80°C.

Rule of Thumb: Never store solutions above -20°C for more than 14 days.

2. Photostability (Light Protection)
Yixingensin contains a chromophore system (flavonoid backbone) sensitive to UV-Vis

radiation. Exposure triggers photo-oxidative coupling and ring cleavage.

Protocol: Always use Amber Glass Vials or wrap clear vials in aluminum foil.
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Lab Handling: Minimize exposure to direct sunlight or high-intensity fluorescent bench lights.

3. Moisture & Atmosphere
Hygroscopicity: As a glycoside, the glucose moiety makes the molecule hygroscopic.

Moisture absorption catalyzes hydrolysis.

Inert Gas: Flush opened vials with Nitrogen (N₂) or Argon before resealing to prevent

oxidative degradation of the free hydroxyls at the C-5 and C-3' positions.

Part 2: Troubleshooting & FAQs
Direct answers to common experimental deviations.

Q1: My HPLC chromatogram shows a new peak appearing at a
different retention time after 24 hours in solution. What happened?
Diagnosis: You are likely observing Hydrolysis. Mechanism: The glycosidic bond at the C-3

position is susceptible to hydrolysis, especially in acidic solvents or if the sample contains

residual water. The new peak is likely the aglycone, Ombuin (7,4'-Dimethylquercetin), which is

more hydrophobic and will elute later on a Reverse-Phase (C18) column. Solution:

Check the pH of your mobile phase/diluent. Avoid highly acidic conditions (pH < 2) for long

durations.

Inject fresh standards immediately after reconstitution.

Visualization: See the Degradation Pathway diagram below.

Q2: The yellow powder has turned slightly orange/brown. Is it still
usable?
Diagnosis: This indicates Surface Oxidation or Photo-degradation. Mechanism: The free

hydroxyl groups (specifically at C-5 and C-3') can oxidize into quinones upon exposure to air

and light, causing a bathochromic shift (darkening). Action:

Perform a purity check via HPLC.[1]

If purity is >95%, you may repurify or use with a correction factor.
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If <90%, discard the standard. The oxidation products can act as radical scavengers,

interfering with bioassays.

Q3: Can I use DMSO for stock solutions?
Answer: Yes, DMSO is the preferred solvent for stock solutions due to high solubility and

stability.

Protocol: Prepare a 10 mM stock in anhydrous DMSO.

Storage: Aliquot into single-use volumes (e.g., 20 µL) to avoid freeze-thaw cycles.

Warning: DMSO is hygroscopic. Store DMSO stocks in a desiccator at -20°C.

Q4: I see a "double peak" or shoulder in the LC-MS. Is this an
isomer?
Diagnosis: Possible Rotamerism or Tautomerism, but more likely a pH mismatch. Explanation:

Flavonoids can undergo ionization changes based on mobile phase pH. If the pH is near the

pKa of the phenolic protons (approx. pKa 6-8), you may see peak splitting. Fix: Ensure your

mobile phase is buffered (e.g., 0.1% Formic Acid) to keep the molecule in a protonated, neutral

state.

Part 3: Experimental Protocols
Protocol A: Reconstitution & Aliquoting (The "Zero-Degradation"
Workflow)
Objective: Create a stable stock solution while minimizing moisture and oxygen exposure.

Equilibration: Allow the reference standard vial to reach room temperature before opening

(prevents water condensation on the cold solid).

Weighing: Weigh the required amount (e.g., 1 mg) in a low-humidity environment (<40%

RH).

Solvent Addition: Add anhydrous DMSO to achieve a concentration of 10 mM. Vortex gently

for 30 seconds.
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Inerting: Gently blow a stream of Nitrogen gas into the headspace of the master vial.

Aliquoting: Immediately dispense 20-50 µL aliquots into amber HPLC vials with PTFE-lined

caps.

Freezing: Snap-freeze aliquots in liquid nitrogen (optional) or place directly into -80°C

storage.

Protocol B: Purity Verification via HPLC-DAD
Use this method to validate standard integrity.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (aromatic backbone) and 360 nm (flavonol Band I).

Acceptance Criteria: Single peak >98% area integration.

Part 4: Visualizations
Figure 1: Yixingensin Stability & Degradation Logic
This diagram illustrates the primary degradation pathway (Hydrolysis) and the storage logic to

prevent it.
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Caption: Figure 1. Hydrolytic degradation pathway of Yixingensin into its aglycone Ombuin,

triggered by moisture and acidity.

Figure 2: Reference Standard Handling Workflow
A self-validating decision tree for researchers.
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Caption: Figure 2. Step-by-step handling workflow to minimize hygroscopic damage and

oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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